Cas no 145576-26-7 (Simvastatin Hydroxy Acid Methyl Ester)

Simvastatin Hydroxy Acid Methyl Ester Properties

Names and Identifiers

• Simvastatin Hydroxy Acid Methyl Ester
• methyl (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
• Simvastatin Hydroxy
• SIMVASTATIN HYDROXY ACID METHYL ESTER,CLEAR COLORLESS THICK OIL
• SiMvastatin Acid Methyl Ester
• SiMvastatin Hydroxyl Acid Methyl Ester
• 145576-26-7
• DTXSID70453246
• J-008127
• +Expand

• InChIKey： ANVXHKJGHXLLPK-RVTXAWHXSA-N
• Inchi： InChI=1S/C26H42O6/c1-7-26(4,5)25(30)32-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19(27)14-20(28)15-23(29)31-6/h8-9,12,16-17,19-22,24,27-28H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20+,21-,22-,24-/m0/s1
• SMILES： CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OC)O)O)C

Computed Properties

• Exact Mass: 450.29800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 450.29813906g/mol
• Heavy Atom Count: 32
• Complexity: 709
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• LogP: 4.19410
• PSA: 93.06000